Cas no 1821-39-2 (2-Propylaniline)

2-Propylaniline Properties

Names and Identifiers

• 2-Propylaniline
• 2-n-Propylaniline
• 1-Amino-2-propylbenzene
• 2-ethylmethylaniline
• 2-n-propyl-aniline
• 2-PROPYL-ANILINE
• 2-Propylbenzenamine
• ANILINE,2-PROPYL
• Aniline,o-propyl
• Benzenamine,2-propyl
• o-Aminopropylbenzene
• o-Propylaniline
• ortho-propylaniline
• Aniline,o-propyl- (6CI,7CI,8CI)
• (2-Propylphenyl)amine
• 2-(n-Propyl)aniline
• Benzenamine, 2-propyl-
• Aniline, o-propyl-
• ANILINE, 2-PROPYL-
• WKURVXXDGMYSDP-UHFFFAOYSA-N
• 2-propylphenylamine
• PRY
• 2-propyl aniline
• o-n-propylaniline
• PubChem13695
• WKURVXXDGMYSDP-UHFFFAOYSA-
• Benzenamine, 2-propyl- (9CI)
• STR07512
• SB
• 2-Propylaniline, 97%
• Q27093941
• AKOS005257545
• P1113
• DB02970
• 1-phenylpropan-1-amine;2-PROPYLANILINE
• KDP5MSE5C0
• PD007491
• A812656
• UNII-KDP5MSE5C0
• InChI=1/C9H13N/c1-2-5-8-6-3-4-7-9(8)10/h3-4,6-7H,2,5,10H2,1H3
• NS00025993
• L-ERYTHRO-4-FLUORO-GLUTAMIC ACID
• Z336087926
• BRN 0636589
• J-011658
• CS-0152410
• MFCD00009803
• EN300-33505
• FT-0613236
• SB75392
• 1821-39-2
• SCHEMBL43944
• DTXSID40171248
• EINECS 217-346-5
• aniline, 2-n-propyl-
• Aniline, 2propyl
• oPropylaniline
• 2Propylbenzenamine
• Aniline, opropyl
• Benzenamine, 2-propyl-(9CI)
• 2nPropylaniline
• DTXCID3093739
• Benzenamine, 2propyl
• 1Amino2propylbenzene
• DB-004208
• +Expand

• MDL： MFCD00009803
• InChIKey： WKURVXXDGMYSDP-UHFFFAOYSA-N
• Inchi： 1S/C9H13N/c1-2-5-8-6-3-4-7-9(8)10/h3-4,6-7H,2,5,10H2,1H3
• SMILES： N([H])([H])C1=C([H])C([H])=C([H])C([H])=C1C([H])([H])C([H])([H])C([H])([H])[H]
• BRN： 0636589

Computed Properties

• Exact Mass: 135.10500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 135.104799
• Heavy Atom Count: 10
• Complexity: 90.7
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26

Experimental Properties

• LogP: 2.80250
• PSA: 26.02000
• Refractive Index: n20/D 1.547(lit.)
• Boiling Point: 223°C(lit.)
• Melting Point: -6.87°C (estimate)
• Flash Point: Fahrenheit: 208.4 ° f
  Celsius: 98 ° c
  
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0.96 g/mL at 25 °C(lit.)

2-Propylaniline Security Information

• Symbol: GHS07
• RTECS：BY8300000
• WGK Germany：3
• Safety Term：S23;S26;S36/37/39
• Safety Instruction： S26-S37/39-S36/37/39-S23
• Risk Phrases：R20/21/22; R36/37/38
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Prompt：warning
• Storage Condition：2-8 °C
• Risk Phrases： 36/37/38
• Signal Word：Warning

2-Propylaniline Customs Data

• HS CODE：2921420090
• Customs Data：

  China Customs Code:

  2921420090

  Overview:

  2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides